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Compound of Interest

Compound Name: 2-Amino-3,5-dibromophenol
CAS No.: 116632-17-8
Cat. No.: B1626780
Get Quote
. J

CAS: 609-21-2 | Formula: CeHsBraNO[1][2]

Executive Summary: The "Halogen Rule"

Immediate Action Required: 2-Amino-3,5-dibromophenol must be classified and segregated
as Halogenated Organic Waste.[1][2]

Unlike standard organic reagents, the presence of two bromine atoms on the phenolic ring
dictates specific incineration protocols. Disposing of this compound in non-halogenated waste
streams (often destined for fuel blending) is a critical compliance violation that can damage
incinerator catalytic converters and release corrosive hydrogen bromide (HBr) gas.

Core Directive: Do NOT drain dispose. Do NOT mix with oxidizing acids.[3]

Chemical Profile & Hazard Analysis

To dispose of a chemical safely, one must understand its reactivity. 2-Amino-3,5-
dibromophenol is an aminophenol, meaning it possesses both basic (amine) and acidic
(phenol) characteristics, making it amphoteric and prone to oxidation.[1][2]
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GHS Hazard Classification

L. Operational
Hazard Category H-Code Description L
Implication
Double-glove (Nitrile)
Skin Irritation H315 Causes skin irritation required during waste
transfer.[1][2]
Face shield
o Causes serious eye recommended if
Eye Irritation H319 L o
irritation pouring liquid
solutions.[1][2]
All waste
May cause respiratory  consolidation must
STOT - SE H335 T o
irritation occur inside a fume
hood.[1][2]
Wash hands
Acute Toxicity H302 Harmful if swallowed immediately after

doffing gloves.[1][2]

Reactivity & Incompatibility Matrix

¢ Oxidizing Agents: Incompatible.[4] The amine group is easily oxidized, leading to rapid

darkening (formation of quinone imines) and potential exothermic reactions.

o Acids/Acid Chlorides: Reacts with the amine group.

o Base Sensitivity: Soluble in alkaline solutions (phenolate formation), but this does not negate

the requirement for halogenated waste disposal.

Segregation & Decision Logic

The following decision tree illustrates the mandatory workflow for segregating this specific

compound.
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Waste Generation:
2-Amino-3,5-dibromophenol
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Figure 1: Decision logic for segregating 2-Amino-3,5-dibromophenol. Note that even if
dissolved in non-halogenated solvents (like methanol), the presence of the brominated solute
mandates disposal in the Halogenated Waste stream.[1][2]

Detailed Disposal Protocol
Phase 1: Preparation

o PPE: Wear standard nitrile gloves (0.11 mm minimum thickness), safety goggles, and a lab
coat. If handling large quantities of dry powder, use a P95 particulate respirator or work
strictly within a fume hood to avoid inhalation (H335).

o Container Selection:
o Solids: High-density polyethylene (HDPE) wide-mouth jars.[1][2]
o Liquids: Amber glass bottles or HDPE carboys compatible with the solvent carrier.

o Note: Avoid metal containers if the waste is acidic, as HBr evolution can corrode metal
rapidly.

Phase 2: Waste Consolidation
Scenario A: Solid Reagent (Expired or Excess)

e Do not dissolve the solid unnecessarily. Disposal of solids is often cheaper and safer than
liquids.

» Transfer the solid directly into the Solid Halogenated Waste container.

o Wipe the exterior of the reagent bottle with a solvent-dampened wipe; dispose of the wipe in

the same solid waste container.
Scenario B: Liquid Reaction Mixtures

o The Golden Rule: Regardless of the solvent (e.g., Ethanol, DMSO, Water), the presence of
dissolved 2-Amino-3,5-dibromophenol renders the entire mixture a Halogenated Waste.[1]

[2]
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» Pour into the container marked "Halogenated Organic Solvents."

e pH Check: If the solution is highly acidic (pH < 2) or basic (pH > 12), neutralize it to pH 5-9
before combining with the main waste carboy to prevent exothermic reactions or gas
evolution in the drum.

Phase 3: Labeling & Documentation

Improper labeling is the #1 cause of regulatory fines.
e Tag Type: Hazardous Waste Tag (RCRA compliant).

e Chemical Name: Write "2-Amino-3,5-dibromophenol” clearly. Do not use abbreviations or
chemical formulas.

e Hazard Checkboxes: Check "Toxic" and "Irritant."”

o Constituents: If a mixture, list the solvent (e.g., "Methanol 95%") and the solute (e.g., "2-
Amino-3,5-dibromophenol 5%").

Spill Management (Immediate Response)
Dry Spill:

e Isolate the area.

Do not dry sweep vigorously, as this generates dust.

Cover with a wet paper towel or absorbent pad to dampen the powder.

Scoop the damp material into a sealable bag.

Clean the surface with soap and water; collect all rinsate as halogenated liquid waste.

Liquid Spill:

o Absorb with an inert material (vermiculite or spill pads).[5]

e Do not use combustible materials like sawdust if the solvent is flammable.
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e Place saturated absorbents into the Solid Halogenated Waste stream.

Regulatory Context (RCRA & EPA)

While 2-Amino-3,5-dibromophenol is not explicitly listed on the EPA "P" or "U" lists (unlike
some chlorophenols), it is regulated as a characteristic hazardous waste due to toxicity and its
halogen content.[1][2]

o Waste Code: If not part of a specific F-listed solvent mix, it typically carries the characteristic
codes for the solvent it is dissolved in (e.g., DOO1 for ignitable solvents).[2]

» Halogen Significance: Facilities often pay a premium for halogenated waste disposal
because it requires incineration at >1100°C with scrubbers to neutralize the corrosive
Hydrogen Bromide (HBr) gas produced during combustion. Mislabeling this as non-
halogenated can destroy the refractory lining of standard fuel-blending incinerators.

References

» U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. campusoperations.temple.edu [campusoperations.temple.edu]

e To cite this document: BenchChem. [Proper Disposal Procedures: 2-Amino-3,5-
dibromophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626780/docs#proper-disposal-procedures-2-amino-
3-5-dibromophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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